4-Chloro-3-(5,6-dimethyl-1,3-benzoxazol-2-yl)aniline

• IUPAC Name: 4-chloro-3-(5,6-dimethyl-1,3-benzoxazol-2-yl)aniline
• InChI: InChI=1S/C15H13ClN2O/c1-8-5-13-14(6-9(8)2)19-15(18-13)11-7-10(17)3-4-12(11)16/h3-7H,17H2,1-2H3
• InChI Key: QFGHJWFMRLLGMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=C(C=CC(=C3)N)Cl
• Molecular Formula: C15H13ClN2O
• Molecular Weight: 272.73 g/mol
• CAS No.: 292058-52-7

Description

“4-Chloro-3-(5,6-dimethyl-1,3-benzoxazol-2-yl)aniline” is a chemical compound that has been mentioned in the context of being a potent dual orexin receptor antagonist. It has been tested in phase III clinical trials for the treatment of primary insomnia.

Synthesis Analysis

The synthesis of this compound involves a mechanistic hypothesis coupled with an in vitro assay to assess bioactivation. The fluoroquinazoline ring of 10 was replaced with a chlorobenzoxazole to provide 3 (MK-4305), a potent dual orexin receptor antagonist.

Molecular Structure Analysis

The molecular structure of “this compound” is complex and includes a chlorobenzoxazole ring.

Mechanism of Action

Target of Action

Benzoxazole derivatives, which this compound is a part of, have been extensively used in drug discovery . They exhibit a broad range of biological activities, including anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .

Mode of Action

It’s known that benzoxazole derivatives have been used as a starting material for different mechanistic approaches in drug discovery

Biochemical Pathways

Given the broad range of biological activities exhibited by benzoxazole derivatives , it can be inferred that multiple pathways could be affected. The downstream effects would depend on the specific pathway and target involved.

Result of Action

It’s known that benzoxazole derivatives have displayed antifungal activity similar to the standard drug voriconazole against aspergillus niger . This suggests that this compound could potentially have similar effects.

Future Directions

The future directions for “4-Chloro-3-(5,6-dimethyl-1,3-benzoxazol-2-yl)aniline” could potentially involve further clinical trials given its current testing in phase III clinical trials for the treatment of primary insomnia.